3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C17H16ClN3O2S
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 3-amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H16ClN3O2S/c1-9-6-10(8-23-2)13-14(19)15(24-17(13)20-9)16(22)21-12-5-3-4-11(18)7-12/h3-7H,8,19H2,1-2H3,(H,21,22)
• InChI Key: VOUBWPPYTBALCS-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=C1)COC)C(=C(S2)C(=O)NC3=CC(=CC=C3)Cl)N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NC3=CC(=CC=C3)Cl)N)COC

Description

3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide, also known as CTMP, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. CTMP is a thienopyridine derivative that acts as a potent inhibitor of protein kinase B (PKB/Akt) signaling pathway.

Mechanism of Action

3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide acts as a competitive inhibitor of PKB/Akt signaling pathway by binding to the PH domain of PKB/Akt. This binding prevents the translocation of PKB/Akt to the plasma membrane, where it is activated by phosphorylation. As a result, 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide inhibits the downstream signaling events that are regulated by PKB/Akt, leading to the suppression of cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide has been shown to exert several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide inhibits the proliferation and survival of several cancer cell lines, including breast, lung, and prostate cancer cells. In vivo studies have shown that 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide suppresses tumor growth in mouse models of breast and prostate cancer.

Advantages and Limitations for Lab Experiments

3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide has several advantages as a tool for scientific research. It is a potent and specific inhibitor of PKB/Akt signaling pathway, making it an ideal tool to study the role of this pathway in various cellular processes. 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is also relatively stable and easy to handle, making it suitable for use in a wide range of experimental settings.
However, there are also some limitations to the use of 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide in lab experiments. 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide is a small molecule that can be rapidly metabolized and eliminated from the body, which can limit its effectiveness in vivo. Additionally, 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide can have off-target effects on other kinases, which can complicate the interpretation of experimental results.

Future Directions

For 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide research include the development of more potent and selective inhibitors of PKB/Akt signaling pathway, exploration of the therapeutic potential of 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide, and the development of new experimental approaches to study the role of PKB/Akt signaling pathway in various cellular processes.

Synthesis Methods

3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide can be synthesized using a multistep process that involves the reaction of 3-chlorophenylacetonitrile with 2-methylthiophene-3-carboxaldehyde in the presence of sodium methoxide. The resulting intermediate is then reacted with 3-aminobenzoic acid in the presence of sodium hydride to yield the final product, 3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide.

Scientific Research Applications

3-Amino-N-(3-chlorophenyl)-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide has been widely used in scientific research as a tool to study the PKB/Akt signaling pathway. This pathway plays a crucial role in several cellular processes, including cell growth, proliferation, and survival. Dysregulation of this pathway has been linked to the development of several diseases, including cancer, diabetes, and neurodegenerative disorders.